Cas no 61141-97-7 (Benzene,1,1'-(1-ethenyl-1,)
Benzene,1,1'-(1-ethenyl-1, structure
Product Name:Benzene,1,1'-(1-ethenyl-1,
Benzene,1,1'-(1-ethenyl-1, Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Diphenyl-1-pentene
- 61141-97-7
- Benzene, 1,1'-(1-ethenyl-1,3-propanediyl)bis-
- Pent-4-ene-1,3-diyldibenzene
- 1-phenethyl-prop-2-enyl-benzene
- [1-(2-Phenylethyl)-2-propenyl]benzene #
- [1-(2-Phenylethyl)-2-propenyl]benzene
- 3-phenylpent-4-enylbenzene
- CNHSYMXTPGADKW-UHFFFAOYSA-N
- Benzene,1,1'-(1-ethenyl-1,
-
- Inchi: 1S/C17H18/c1-2-16(17-11-7-4-8-12-17)14-13-15-9-5-3-6-10-15/h2-12,16H,1,13-14H2
- InChI Key: CNHSYMXTPGADKW-UHFFFAOYSA-N
- SMILES: C(C=C)(C1C=CC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 222.14094
- Monoisotopic Mass: 222.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1,1'-(1-ethenyl-1, Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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